Cas no 821801-01-8 (Butanamide, N-[(1S)-2-oxocycloheptyl]-)

• Product name: Butanamide, N-[(1S)-2-oxocycloheptyl]-
• CAS No: 821801-01-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 696225
• PubChem ID: 11298545

Butanamide, N-[(1S)-2-oxocycloheptyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(1S)-2-oxocycloheptyl]-
• N-[(1S)-2-oxocycloheptyl]butanamide
• 821801-01-8
• DTXSID50461586

• Inchi： InChI=1S/C11H19NO2/c1-2-6-11(14)12-9-7-4-3-5-8-10(9)13/h9H,2-8H2,1H3,(H,12,14)/t9-/m0/s1
• InChI Key： SCWVGSOLKATSDY-VIFPVBQESA-N
• SMILES： CCCC(=O)NC1CCCCCC1=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 1.6